Cas no 474006-17-2 (6-(4-tert-butylphenyl)-4-hydroxy-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one)

• Product Name: 6-(4-tert-butylphenyl)-4-hydroxy-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• CAS No: 474006-17-2
• MF: C₂₀H₂₁F₃N₂O₃S
• MW: 426.45255446434
• CID: 5861285
• PubChem ID: 2912502
• Update Time: 2025-05-19

6-(4-tert-butylphenyl)-4-hydroxy-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-(tert-butyl)phenyl)-4-hydroxy-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 6-[4-(1,1-dimethylethyl)phenyl]tetrahydro-4-hydroxy-5-(2-thienylcarbonyl)-4-(trifluoromethyl)-
• 6-(4-tert-butylphenyl)-4-hydroxy-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• Z57239859
• F1260-1285
• 474006-17-2
• AB00117835-01
• 6-(4-tert-butylphenyl)-4-hydroxy-5-(2-thienylcarbonyl)-4-(trifluoromethyl)tetrahydro-2(1H)-pyrimidinone
• AKOS016295006
• EU-0078015
• AKOS002168027
• CCG-20247

• Inchi： 1S/C20H21F3N2O3S/c1-18(2,3)12-8-6-11(7-9-12)15-14(16(26)13-5-4-10-29-13)19(28,20(21,22)23)25-17(27)24-15/h4-10,14-15,28H,1-3H3,(H2,24,25,27)
• InChI Key： TZBXUEJPCZJCPS-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(C(C)(C)C)C=C2)C(C(C2SC=CC=2)=O)C(O)(C(F)(F)F)N1

Computed Properties

• Exact Mass: 426.12249820g/mol
• Monoisotopic Mass: 426.12249820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 615.7±55.0 °C(Predicted)
• pka: 9.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 6-(4-tert-butylphenyl)-4-hydroxy-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one

Comprehensive Overview of 6-(4-tert-butylphenyl)-4-hydroxy-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS No. 474006-17-2)

The compound 6-(4-tert-butylphenyl)-4-hydroxy-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS No. 474006-17-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a thiophene-2-carbonyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

One of the most intriguing aspects of this compound is its 4-hydroxy-1,3-diazinan-2-one core, which is known for its stability and versatility in drug design. The presence of the tert-butylphenyl group further enhances its lipophilicity, improving membrane permeability—a critical factor in drug development. Recent studies have explored its role in modulating enzyme activity, particularly in the context of inflammatory and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

In the agrochemical sector, 6-(4-tert-butylphenyl)-4-hydroxy-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one has shown potential as a precursor for crop protection agents. The thiophene ring and trifluoromethyl group contribute to its pesticidal properties, addressing the need for environmentally sustainable alternatives. This aligns with current trends in "green chemistry," where researchers prioritize compounds with lower ecological impact.

The synthesis of this compound involves multi-step organic reactions, often leveraging modern techniques like microwave-assisted synthesis or flow chemistry to improve yield and purity. Its CAS No. 474006-17-2 serves as a unique identifier in regulatory and commercial databases, ensuring traceability in global supply chains. Analytical methods such as HPLC and NMR are routinely employed to characterize its purity, a topic frequently searched by quality control professionals.

From a commercial perspective, the demand for 6-(4-tert-butylphenyl)-4-hydroxy-5-(thiophene-2-carbonyl)-4-(trifluoromethyl)-1,3-diazinan-2-one is driven by its dual utility in pharmaceuticals and agrochemicals. Suppliers often highlight its high solubility in organic solvents, a property critical for formulation development. Discussions in online forums frequently revolve around its stability under varying pH conditions, reflecting user concerns about storage and handling.

Ongoing research is investigating derivatives of this compound to optimize its pharmacokinetic profile. The hydroxy and carbonyl functional groups offer sites for structural modification, enabling the creation of libraries for high-throughput screening. Such efforts resonate with the broader scientific community's focus on "drug repurposing" and "fragment-based drug discovery," popular search terms in AI-driven literature reviews.

In summary, CAS No. 474006-17-2 represents a compelling case study in the intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity make it a valuable tool for researchers tackling challenges in health and agriculture. As innovation continues, this compound is poised to remain a subject of intense study and commercial interest.